Cas no 1091380-84-5 (N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• CAS No: 1091380-84-5
• MF: C₁₈H₁₈FNO
• MW: 283.34002828598
• CID: 5771900
• PubChem ID: 29705609
• Update Time: 2025-06-14

N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• 1091380-84-5
• F5475-0038
• AKOS024509566
• N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide

• Inchi： 1S/C18H18FNO/c1-12-3-8-16(11-13(12)2)20-17(21)18(9-10-18)14-4-6-15(19)7-5-14/h3-8,11H,9-10H2,1-2H3,(H,20,21)
• InChI Key： ZBBLHLVDLPVKDQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(NC2C=CC(C)=C(C)C=2)=O)CC1

Computed Properties

• Exact Mass: 283.137242360g/mol
• Monoisotopic Mass: 283.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide

Comprehensive Overview of N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 1091380-84-5)

N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 1091380-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique structural framework, combining a fluorophenyl group and a dimethylphenyl moiety, which contributes to its potential applications in drug discovery and material science. The compound's cyclopropane-1-carboxamide backbone is particularly noteworthy for its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide has surged due to their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring its role in the development of small-molecule inhibitors and biologically active agents. The presence of the 4-fluorophenyl group is particularly significant, as fluorine atoms are known to improve binding affinity and pharmacokinetic properties. This aligns with current trends in precision medicine and targeted therapy, where fluorinated compounds play a pivotal role.

The synthesis of CAS No. 1091380-84-5 involves multi-step organic reactions, often starting from readily available precursors like 4-fluorobenzaldehyde and 3,4-dimethylaniline. Advanced techniques such as microwave-assisted synthesis and catalyzed cyclopropanation have been employed to optimize yield and purity. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern green chemistry initiatives. Environmental concerns and the push for sustainable synthesis have further driven innovation in its production.

From an industrial perspective, N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide is often cited in patents related to crop protection and pest management. Its structural attributes make it a candidate for developing novel agrochemicals with lower environmental impact. This resonates with global efforts to address food security and sustainable agriculture, topics frequently searched by stakeholders in the agrochemical sector. The compound's potential as a bioactive scaffold is also under investigation for non-agricultural applications, such as material science and catalysis.

Analytical characterization of CAS No. 1091380-84-5 typically involves NMR spectroscopy, mass spectrometry, and HPLC to ensure compliance with regulatory standards. These techniques are critical for quality control, especially given the compound's use in high-throughput screening and lead optimization programs. The growing emphasis on data-driven research has further highlighted the importance of robust analytical protocols, a topic frequently queried in scientific databases and AI-driven search engines.

In summary, N-(3,4-dimethylphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 1091380-84-5) represents a versatile and scientifically intriguing compound with broad applicability. Its structural features align with contemporary research priorities, including fluorine chemistry, sustainable synthesis, and targeted biological activity. As interest in tailored molecular design continues to grow, this compound is poised to remain a subject of active investigation across multiple disciplines.